ethyl 2-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)-9-methylthieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine-8-carboxylate

• IUPAC Name: ethyl 4-(4-bromo-2,5-dimethylpyrazol-3-yl)-12-methyl-10-thia-3,5,6,8-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaene-11-carboxylate
• InChI: InChI=1S/C16H15BrN6O2S/c1-5-25-16(24)12-7(2)9-14-19-13(11-10(17)8(3)20-22(11)4)21-23(14)6-18-15(9)26-12/h6H,5H2,1-4H3
• InChI Key: UTNRDUYSUCTHBF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(S1)N=CN3C2=NC(=N3)C4=C(C(=NN4C)C)Br)C
• Molecular Formula: C16H15BrN6O2S
• Molecular Weight: 435.3 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves reflux and heating methods, utilizing intermediates like amino-1H-pyrazoles or ethyl malonate for constructing the pyrazolo[1,5-a]pyrimidine backbone. For instance, novel derivatives have been prepared via heating amino-dihydropyrimidines with diethyl malonate under reflux, indicating a method that could be analogous to synthesizing the target compound (Farghaly & Gomha, 2011).

Molecular Structure Analysis

The molecular structure of these compounds is typically elucidated using techniques like IR, 1H NMR, and mass spectrometry. These methods provide detailed insights into the arrangement of atoms within the molecule and the nature of its functional groups, as seen in studies on similar compounds (Gomha & Farghaly, 2011).

Chemical Reactions and Properties

Chemical reactions involving the compound often leverage its active methylene groups and nitrogen-containing rings. For example, the reactions of hydrazonoyl halides with certain ethyl carboxylates lead to the synthesis of triazolo[4,3-a]pyrimidines, showcasing the compound's reactivity towards synthesizing diverse heterocyclic frameworks (Abdelhamid et al., 2004).

Scientific Research Applications

Mass Spectrometry and Compound Analysis

Mass spectrometry has been utilized to study the behaviors of compounds similar to ethyl 2-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)-9-methylthieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine-8-carboxylate. For instance, the study of pyrimidinium oxides revealed insights into their electronic rearrangements and fragmentations, which are crucial for understanding the structural properties of complex organic compounds (Undheim & Hvistendahl, 1971).

Antimicrobial Applications

Compounds with similar structures have been evaluated for their antimicrobial properties. A study demonstrated the synthesis of structural analogs targeting tuberculostatic activity, indicating potential applications in developing antituberculosis agents (Titova et al., 2019). Another research effort focused on novel heterocycles incorporating a thiadiazole moiety, evaluated against various microbial threats, suggesting potential for developing new antimicrobial agents (Fadda et al., 2017).

Anticancer and Anti-inflammatory Applications

The exploration of novel pyrazolopyrimidine derivatives for their anticancer and anti-5-lipoxygenase activities showcases the therapeutic potential of such compounds. This research contributes to understanding the structure-activity relationships necessary for designing effective anti-inflammatory and anticancer drugs (Rahmouni et al., 2016).

Synthesis and Chemical Reactions

Research into the synthesis and reactions of related compounds provides a foundation for understanding the chemical behavior and potential applications of this compound. Studies have detailed the preparation and reactions of such compounds, offering insights into their synthesis pathways and potential for creating novel derivatives with specific biological activities (Youssef et al., 2011).

Novel Synthetic Routes and Ligands

Investigations into novel synthetic routes and the creation of potential benzodiazepine receptor ligands from related structures underscore the versatility of these compounds in medicinal chemistry. Such studies provide pathways for developing new therapeutic agents that target specific neurological pathways (Bruni et al., 1994).